Cas no 2227661-62-1 ((2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol
• CAS No: 2227661-62-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6597613
• PubChem ID: 165700482
• Update Time: 2025-05-20

(2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol
• 2227661-62-1
• EN300-1775210

• Inchi： 1S/C10H21NO/c1-10(2)5-3-8(4-6-10)9(11)7-12/h8-9,12H,3-7,11H2,1-2H3/t9-/m1/s1
• InChI Key： FPFGXPKOFOGSDV-SECBINFHSA-N
• SMILES： OC[C@H](C1CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol

(2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol (CAS No. 2227661-62-1): A Comprehensive Overview

(2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol (CAS No. 2227661-62-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino alcohols and is characterized by its 4,4-dimethylcyclohexyl substituent, which imparts specific stereochemical properties that are crucial for its biological interactions.

The synthesis of (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol has been a subject of extensive research, with various methodologies being developed to achieve high enantiomeric purity. One notable approach involves the use of asymmetric hydrogenation reactions, which have proven to be highly efficient in producing the desired enantiomer with excellent yields and selectivity. Recent advancements in catalyst design have further enhanced the efficiency of these processes, making the large-scale production of this compound more feasible.

In terms of its biological activity, (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol has shown promising results in several preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Additionally, (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol has demonstrated neuroprotective effects in various cellular and animal models. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death, which are critical factors in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in the treatment of neurological conditions.

The pharmacokinetic properties of (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol have also been investigated to assess its suitability for drug development. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it shows minimal toxicity in preclinical toxicity studies, which is a crucial factor for its advancement into clinical trials.

In the context of drug discovery and development, (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol has been evaluated as a lead compound for several therapeutic targets. Its unique structural features make it an attractive scaffold for further optimization through structure-activity relationship (SAR) studies. Researchers are actively exploring modifications to enhance its potency and selectivity for specific biological targets.

The potential applications of (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol extend beyond its direct therapeutic use. It serves as a valuable building block in the synthesis of more complex molecules with diverse biological activities. For instance, it can be used as an intermediate in the preparation of chiral ligands for asymmetric catalysis or as a precursor for the synthesis of bioactive peptides and peptidomimetics.

In conclusion, (2S)-2-amino-2-(4,4-dimethylcyclohexyl)ethan-1-ol (CAS No. 2227661-62-1) is a multifaceted compound with significant potential in both fundamental research and pharmaceutical applications. Its unique chemical structure and promising biological activities make it an important focus for ongoing studies aimed at developing new therapeutic agents and advancing our understanding of complex biological processes.